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For Researchers, Scientists, and Drug Development Professionals

Introduction
BVT948 is a cell-permeable, irreversible, and non-competitive inhibitor of protein tyrosine

phosphatases (PTPs).[1] Its mechanism of action involves the catalysis of hydrogen peroxide-

dependent oxidation of the target PTPs. While initially investigated for its effects on insulin

signaling, emerging research has highlighted its potential utility in the field of neuroscience,

particularly in the context of neuropathic pain and the modulation of key neuronal signaling

pathways. This document provides detailed application notes and experimental protocols for

the use of BVT948 in neuroscience research.

Quantitative Data
BVT948 exhibits inhibitory activity against several protein tyrosine phosphatases. The following

table summarizes its reported IC50 values.
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Target PTP IC50 (μM)

SHP-2 0.09

YopH 0.7

PTP1B 0.9

LAR 1.5

TCPTP 1.7

Table 1: Inhibitory Potency of BVT948 against Various Protein Tyrosine Phosphatases.[1]

Signaling Pathways
BVT948's role as a PTP inhibitor allows it to modulate critical signaling pathways in neurons.

Below are diagrams illustrating its known and potential mechanisms of action in a neuroscience

context.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1668148#experimental-use-of-bvt948-in-
neuroscience]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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